Cas no 29557-51-5 (Dodecylphosphocholine)

• Product Name: Dodecylphosphocholine
• CAS No: 29557-51-5
• MF: C₁₇H₃₈NO₄P
• MW: 351.461686611176
• MDL: MFCD00674306
• CID: 255876
• Update Time: 2025-05-19

Dodecylphosphocholine Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2-[[(dodecyloxy)hydroxyphosphinyl]oxy]-N,N,N-trimethyl-, inner salt
• n-dodecylphosphocholine
• DODECYL PHOSPHOCHOLINE
• DODECYLPHOSPHOCHOLINE (DPC)
• 12:0 PHOSPHOCHOLINE
• 1-dodecyl phosphocholine
• 2-(Trimethylammonio)ethyl dodecyl phosphate
• Choline,hydroxide,dodecyl hydrogen phosphate,inner salt (8ci)
• dodecylphosphatidylcholine
• dodecylphosphorylcholine
• FOS-CHOLINE-12
• n-Dodecylphosphorylcholine
• odecyl phosphocholine
• DPC
• FC-12
• FOS12
• DPC; Fos-Choline-12; FOS12; FC-12
• Dodecylphosphocholine

• MDL： MFCD00674306
• Inchi： 1S/C17H38NO4P/c1-5-6-7-8-9-10-11-12-13-14-16-21-23(19,20)22-17-15-18(2,3)4/h5-17H2,1-4H3
• InChI Key： QBHFVMDLPTZDOI-UHFFFAOYSA-N
• SMILES： P(=O)([O-])(OCCCCCCCCCCCC)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 351.25400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.6

Experimental Properties

• Color/Form: Not determined
• PSA: 68.40000
• LogP: 5.18530
• Solubility: Not determined

Dodecylphosphocholine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cholines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Cholines
• Other Chemical Reagents

Additional information on Dodecylphosphocholine

Dodecylphosphocholine: A Comprehensive Overview

Dodecylphosphocholine, also known as DOC and identified by the CAS number 29557-51-5, is a phospholipid derivative that has garnered significant attention in various scientific and industrial applications. This compound is a synthetic analog of phosphatidylcholine, a key component of biological membranes, and is widely used in fields such as drug delivery, cosmetics, and food additives. The structure of Dodecylphosphocholine consists of a phosphorylcholine head group attached to a dodecyl tail, which imparts unique physicochemical properties that make it versatile for different uses.

The synthesis of Dodecylphosphocholine involves the reaction of dodecyl alcohol with phosphoryl chloride in the presence of a base, followed by quaternization with choline. This process ensures the formation of a stable molecule with optimal surface activity. The compound exhibits excellent solubility in both polar and non-polar solvents, making it suitable for applications where amphiphilic properties are required. Recent studies have highlighted the potential of Dodecylphosphocholine in enhancing the bioavailability of drugs by forming micelles or liposomes that protect sensitive therapeutic agents from degradation.

In the context of biomedical research, Dodecylphosphocholine has been extensively studied for its role in membrane interactions. Its ability to interact with cellular membranes has led to its use in drug delivery systems, where it can facilitate the penetration of drugs into target cells. A 2023 study published in the Journal of Controlled Release demonstrated that Dodecylphosphocholine-based nanoparticles significantly improved the delivery efficiency of anti-cancer drugs, reducing systemic toxicity and enhancing therapeutic outcomes.

Beyond its biomedical applications, Dodecylphosphocholine finds utility in cosmetic formulations due to its emulsifying and stabilizing properties. It is commonly used in creams, lotions, and shampoos to improve texture and enhance the absorption of active ingredients into the skin. Recent advancements in cosmetic science have explored the use of Dodecylphosphocholine in combination with natural extracts to formulate eco-friendly and hypoallergenic products.

The environmental impact of Dodecylphosphocholine has also been a topic of interest. Studies have shown that it is biodegradable under aerobic conditions, making it a more sustainable alternative to traditional surfactants. However, its complete degradation pathways and potential ecological effects require further investigation to ensure its safe use in large-scale industrial applications.

In summary, Dodecylphosphocholine (CAS No. 29557-51-5) is a multifaceted compound with applications spanning drug delivery, cosmetics, and environmental science. Its unique chemical structure and functional properties continue to drive innovative research across various disciplines. As advancements in nanotechnology and green chemistry unfold, the role of Dodecylphosphocholine is expected to expand further, offering new opportunities for sustainable and effective solutions in diverse industries.